Cas no 2287283-84-3 (6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole)

6-Chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole is a fluorinated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features chloro and trifluoromethyl substituents, enhancing its reactivity and stability in synthetic pathways. The trifluoroethyl group contributes to improved lipophilicity, which may influence bioavailability in drug development. This compound is particularly valuable as a building block for designing bioactive molecules, given its ability to act as a versatile intermediate in heterocyclic chemistry. Its high purity and well-defined molecular structure make it suitable for precise synthetic applications, including the development of novel therapeutic agents or crop protection chemicals.
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole structure
2287283-84-3 structure
Product Name:6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
CAS No:2287283-84-3
MF:C9H4ClF6N3
MW:303.591581344604
CID:6202780
PubChem ID:165737544
Update Time:2025-05-22

6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 2287283-84-3
    • 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
    • EN300-6750073
    • Inchi: 1S/C9H4ClF6N3/c10-5-2-7-6(1-4(5)9(14,15)16)17-18-19(7)3-8(11,12)13/h1-2H,3H2
    • InChI Key: XYMPPOKKVDJPPV-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=CC2=C(C=1)N(CC(F)(F)F)N=N2

Computed Properties

  • Exact Mass: 302.9997938g/mol
  • Monoisotopic Mass: 302.9997938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.7Ų

6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6750073-0.05g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
0.05g
$707.0 2023-05-30
Enamine
EN300-6750073-0.1g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
0.1g
$741.0 2023-05-30
Enamine
EN300-6750073-0.25g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
0.25g
$774.0 2023-05-30
Enamine
EN300-6750073-0.5g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
0.5g
$809.0 2023-05-30
Enamine
EN300-6750073-1.0g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
1g
$842.0 2023-05-30
Enamine
EN300-6750073-2.5g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
2.5g
$1650.0 2023-05-30
Enamine
EN300-6750073-5.0g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
5g
$2443.0 2023-05-30
Enamine
EN300-6750073-10.0g
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
2287283-84-3
10g
$3622.0 2023-05-30

Additional information on 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole

Recent Advances in the Study of 6-Chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS: 2287283-84-3)

The compound 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS: 2287283-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and chloro substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential as a drug candidate.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for further pharmacological evaluation. The compound's stability under physiological conditions has also been investigated, revealing its suitability for in vivo studies. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity and purity.

In terms of biological activity, preliminary studies have demonstrated that 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole exhibits potent inhibitory effects against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, it has shown significant activity against kinases and proteases, which are often implicated in disease progression. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune disorders.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and potential side effects. Early results indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and minimal toxicity in preclinical models. However, more extensive toxicological studies are needed to ensure its safety for human use.

In conclusion, the recent studies on 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole highlight its potential as a versatile and effective therapeutic agent. The compound's unique chemical structure and promising biological activity make it a valuable candidate for further drug development. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and conducting clinical trials to evaluate its efficacy and safety in humans.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司